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Compound of Interest

Compound Name: 2-Acetylamino-5-iodopyridine

Cat. No.: B1301817 Get Quote

Essential Safety and Handling Guide for 2-
Acetylamino-5-iodopyridine
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for handling 2-Acetylamino-5-
iodopyridine (CAS RN: 66131-78-0), also known as N-(5-Iodo-2-pyridinyl)acetamide.[1][2]

Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following

recommendations are based on safety data for structurally similar compounds, such as

halogenated pyridines and acetamides, and general best practices for handling laboratory

chemicals.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory to ensure personal safety when

handling 2-Acetylamino-5-iodopyridine. The following table summarizes the recommended

PPE.
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Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.

Protects against potential eye

irritation or injury from dust

particles or splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene, or butyl

rubber). Gloves should be

inspected for integrity before

each use.

Prevents skin contact, which

may cause irritation or

absorption of the chemical.

Body Protection

A laboratory coat is required.

For procedures with a higher

risk of exposure, chemical-

resistant coveralls are

recommended.

Minimizes skin contact and

protects personal clothing from

contamination.

Respiratory Protection

A NIOSH-approved N95 dust

mask or a higher-level

respirator should be used if

handling the solid outside of a

certified chemical fume hood,

or if dust is generated.

Protects the respiratory system

from inhalation of potentially

harmful dust.

Operational Plan for Safe Handling
A systematic approach is essential for the safe handling of 2-Acetylamino-5-iodopyridine in a

laboratory setting.

1. Engineering Controls and Preparation:

Ventilation: All work with this compound should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.
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Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.

Container Management: Keep the container of 2-Acetylamino-5-iodopyridine tightly sealed

when not in use to prevent the release of dust or vapors.

2. Handling Procedure:

Wear Appropriate PPE: Don the recommended personal protective equipment as outlined in

the table above before beginning any work.

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust. If

weighing the compound, do so in a fume hood or a designated weighing enclosure.

Prevent Contact: Avoid direct contact with the skin, eyes, and clothing.

Hygiene Practices: After handling, thoroughly wash hands and any exposed skin with soap

and water. Do not eat, drink, or smoke in the laboratory.

3. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand,

vermiculite, or a commercial spill absorbent.

Carefully sweep or scoop the absorbed material into a clearly labeled, sealed container for

hazardous waste disposal.

Ventilate the area and decontaminate the spill surface.

Disposal Plan
Proper disposal of 2-Acetylamino-5-iodopyridine and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Categorization: As a halogenated organic compound, 2-Acetylamino-5-iodopyridine
should be disposed of as hazardous waste.[3]
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Waste Container: Use a designated, leak-proof, and clearly labeled container for

"Halogenated Organic Waste."[3] The container should be made of a compatible material,

such as glass or high-density polyethylene.[4]

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name, "2-Acetylamino-5-iodopyridine."[3]

Disposal Method: Do not dispose of this chemical down the drain or in the regular trash.[3][4]

All waste containing this compound must be disposed of through a licensed hazardous

waste disposal service, in accordance with all federal, state, and local regulations.[5]

Contaminated lab supplies (e.g., gloves, absorbent pads) should also be placed in the

designated hazardous waste container.

Below is a workflow diagram illustrating the key steps for safely handling 2-Acetylamino-5-
iodopyridine.
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Workflow for Handling 2-Acetylamino-5-iodopyridine
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Caption: Safe handling workflow for 2-Acetylamino-5-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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